Cas no 245-11-4 (9H-1,2,4-Triazino[6,5-b]indole)

• Product Name: 9H-1,2,4-Triazino[6,5-b]indole
• CAS No: 245-11-4
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 286103
• PubChem ID: 71359029
• Update Time: 2025-04-19

9H-1,2,4-Triazino[6,5-b]indole Chemical and Physical Properties

Names and Identifiers

• 9H-1,2,4-Triazino[6,5-b]indole
• 9H-[1,2,4]triazino[6,5-b]indole
• 1,2,4,9-Tetraazafluorene
• 1,2,4-Triazacarbazole
• 1H-1,2,4-Triazino[6,5-b]indole(9CI)
• 9H-as-Triazino[6,5-b]indole (8CI)
• 245-11-4
• DTXSID80782913
• 1,2,4-triazino[6,5-b]indole

• Inchi： 1S/C9H6N4/c1-2-4-7-6(3-1)8-9(12-7)13-11-5-10-8/h1-5H,(H,12,13)
• InChI Key： QSQCVMFJHYEOLD-UHFFFAOYSA-N
• SMILES： N1C2C(C3C=CC=CC1=3)=NC=NN=2

Computed Properties

• Exact Mass: 170.05938
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46